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Compound of Interest

Compound Name: Cenicriviroc mesylate

Cat. No.: B1663809 Get Quote

Essential Safety and Handling Guide for
Cenicriviroc Mesylate
This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Cenicriviroc mesylate. The following procedural

guidance is designed to ensure safe operational handling and disposal, establishing a

foundation of trust in laboratory safety practices.

Quantitative Safety Data
While specific occupational exposure limits (OELs) for Cenicriviroc mesylate have not been

established, the Safety Data Sheet (SDS) indicates it is not classified as a hazardous

substance.[1][2] However, as with any chemical compound in a research setting, prudent safety

measures are essential to minimize exposure.
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Parameter Value Source

CAS Number 497223-28-6 [1]

Molecular Formula C₄₂H₅₆N₄O₇S₂ [1]

Form Powder [3]

Occupational Exposure Limit

(OEL)
Not established [4][5]

Storage Temperature
4°C, sealed away from

moisture
[4]

Solvent Storage
-80°C (6 months); -20°C (1

month)
[4]

Personal Protective Equipment (PPE) and Safe
Handling
When handling Cenicriviroc mesylate, especially in its powdered form, adherence to proper

PPE protocols is mandatory to prevent inhalation and skin contact.[4] Engineering controls,

such as fume hoods, are the primary line of defense, with PPE serving as a critical final barrier.

[6]

Recommended Personal Protective Equipment:
Respiratory Protection: A suitable respirator should be used to avoid inhalation of dust

particles.[4]

Eye Protection: Safety goggles with side-shields are required to protect against airborne

particles.[4]

Hand Protection: Wear protective, impermeable gloves.

Body Protection: An impervious lab coat or clothing should be worn to prevent skin contact.

[4]
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Hierarchy of Controls for Safe Handling

Elimination

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Respirator)

Hierarchy of Controls Diagram
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Operational Protocols
Protocol for Weighing and Handling Cenicriviroc
Mesylate Powder

Preparation: Ensure the chemical fume hood is operational. Don all required PPE (lab coat,

gloves, safety goggles, and respirator).

Work Surface: Place a weighing paper on the analytical balance inside the fume hood. Tare

the balance.

Dispensing: Carefully scoop the required amount of Cenicriviroc mesylate powder onto the

weighing paper. Perform all manipulations deep within the fume hood to minimize the escape

of airborne particles.[7]

Closure: Tightly seal the main container of Cenicriviroc mesylate immediately after

dispensing.[4]

Transfer: Gently transfer the weighed powder to your experimental vessel.

Cleanup: Dispose of the weighing paper in the designated solid chemical waste container.

Wipe down the balance and surrounding area with a damp cloth to collect any residual

powder. Dispose of the cloth in the chemical waste.

Final Steps: Remove PPE in the correct order to avoid contamination. Wash hands

thoroughly with soap and water.

Emergency Procedures
Spill Cleanup Protocol
For minor spills of Cenicriviroc mesylate powder, follow these steps. For large spills, evacuate

the area and contact your institution's Environmental Health and Safety (EHS) office.[1][8]

Alert Personnel: Notify others in the immediate area of the spill.[8]

Secure the Area: Restrict access to the spill area.
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Don PPE: Wear appropriate PPE, including a respirator, safety goggles, lab coat, and double

gloves.

Containment: Gently cover the spill with absorbent pads or paper towels to prevent further

dispersal of the powder.[9]

Cleanup: Carefully wet the absorbent material with water to dampen the powder and prevent

it from becoming airborne.[9] Use tongs or a scoop to collect the material and place it into a

sealable plastic bag.[9][10]

Decontamination: Wipe the spill area with a damp cloth. Place all cleanup materials (gloves,

cloths, etc.) into the same plastic bag.

Disposal: Seal the bag, label it as "Hazardous Waste" with the chemical name, and place it

in the designated chemical waste container for disposal.[10][11]

Reporting: Report the incident to your laboratory supervisor.
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Minor Spill Response Workflow

First Aid Measures for Exposure
Immediate action is critical in the event of accidental exposure.[1]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

holding the eyelids open.[1] Seek prompt medical attention.

Skin Contact: Remove any contaminated clothing. Thoroughly rinse the affected skin with

plenty of water.[1] If irritation persists, consult a physician.
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Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide

respiratory support and seek medical attention.[1]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician for

guidance.[1]
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Disposal Plan
As a non-hazardous pharmaceutical, Cenicriviroc mesylate waste must be disposed of

responsibly to prevent environmental contamination.[12] Do not dispose of this chemical in the

regular trash or sewer system.[3][13]

Protocol for Disposal of Cenicriviroc Mesylate Waste
Segregation: Keep all Cenicriviroc mesylate waste, including unused product and

contaminated materials (e.g., gloves, wipes, weighing papers), separate from other
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laboratory waste streams.[3][14]

Containment: Place all solid waste into a designated, clearly labeled, and sealed container

for non-hazardous pharmaceutical waste. These containers are often white with a blue lid

and marked "INCINERATION ONLY".[15]

Labeling: Ensure the waste container is clearly labeled with "Non-Hazardous Pharmaceutical

Waste" and the name "Cenicriviroc mesylate".[14]

Storage: Store the sealed waste container in a secure, designated area, inaccessible to

unauthorized personnel, until it is collected by a licensed waste management vendor.[14]

Arrangement for Pickup: Contact your institution's EHS office to arrange for the collection

and incineration of the waste by an approved environmental management vendor.[13]

Documentation: Maintain a record of the waste disposal for your laboratory's chemical

inventory and safety records.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://easyrxcycle.com/blog/learning-non-hazardous-pharma-waste-guide-for-healthcare-facilities
https://www.trihazsolutions.com/non-hazardous-pharmaceutical-waste-disposal/
https://www.ecomedicalwaste.com/blog-posts/handling-non-hazardous-waste
https://www.benchchem.com/product/b1663809?utm_src=pdf-body
https://www.trihazsolutions.com/non-hazardous-pharmaceutical-waste-disposal/
https://www.trihazsolutions.com/non-hazardous-pharmaceutical-waste-disposal/
https://www.hercenter.org/hazmat/pharma_non_haz.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generate CVC Waste
(unused product, contaminated items)

Segregate from other
waste streams

Place in designated
'INCINERATION ONLY'

container

Clearly label container
with contents

Store securely until
pickup

Arrange for pickup by
licensed vendor via EHS

Waste Incinerated
by Vendor

Waste Disposal Workflow

Click to download full resolution via product page

Waste Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1663809?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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